Cas no 14575-92-9 (3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-)
14575-92-9 structure
Product Name:3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-
CAS No:14575-92-9
MF:C10H16O
MW:152.233443260193
CID:183107
PubChem ID:1201536
Update Time:2025-04-19
3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-
- R-ALPHA-(+)-PINENE OXIDE
- (1S-(1alpha,2alpha,4alpha,6alpha))-2,2,7-Trimethyl-3-oxatricyclo(4.1.1.02,4)octane
- (1S,2S,4R,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.0~2,4~]octane
- 2,7,7-trimethyl-3-oxatricyclo[4.1.1.0~2,4~]octane
- 3-Oxatricyclo(4.1.1.0(sup 2,4))octane, 2,7,7-trimethyl-, d-
- d-2,7,7-Trimethyl-3-oxatricyclo(4.1.1.0(sup 2,4))octane
- Einecs 238-617-4
- 2,7,7-trimethyl-4))octand-3-oxatricyclo(4.1.1.0(sup
- (1S,4α,6S)-2α,7,7-Trimethyl-3-oxatricyclo[4.1.1.02,4]octane
- [1S-(1alpha,2alpha,4alpha,6alpha)]-2,2,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane
- W-110388
- 14575-92-9
- SCHEMBL15756200
- AKOS006276809
- (1S,2R,4S,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane
- D-alpha-(+)-Pinene oxide
- [1S-(1,2,4,6)]-2,2,7-Trimethyl-3-oxatricyclo[4.1.1.02,4]octane
-
- Inchi: 1S/C10H16O/c1-9(2)6-4-7(9)10(3)8(5-6)11-10/h6-8H,4-5H2,1-3H3/t6-,7-,8-,10+/m0/s1
- InChI Key: NQFUSWIGRKFAHK-AZQAYCESSA-N
- SMILES: O1[C@H]2C[C@@H]3C[C@@H](C3(C)C)[C@@]12C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.027
- Boiling Point: 188.6°Cat760mmHg
- Flash Point: 65.6°C
- Refractive Index: 1.504
- PSA: 12.53
- LogP: 2.20990
3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
14575-92-9 (3-Oxatricyclo[4.1.1.02,4]octane,2,7,7-trimethyl-, (1S,2S,4R,6S)-) Related Products
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